11-(5-bromo-2-fluorophenyl)-3-(3,4-dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C27H24BrFN2O3
• Molecular Weight: 523.4 g/mol
• IUPAC Name: 6-(5-bromo-2-fluorophenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C27H24BrFN2O3/c1-33-24-10-7-15(13-25(24)34-2)16-11-22-26(23(32)12-16)27(18-14-17(28)8-9-19(18)29)31-21-6-4-3-5-20(21)30-22/h3-10,13-14,16,27,30-31H,11-12H2,1-2H3
• InChI Key: JWVOWUVGLKVKNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=C(C=CC(=C5)Br)F)C(=O)C2)OC

Description

This compound belongs to the dibenzo[b,e][1,4]diazepin-1-one class, characterized by a seven-membered diazepine ring fused to two benzene rings. The structure features two key substituents:

• Bromine and fluorine atoms influence lipophilicity and metabolic stability .
• 3,4-Dimethoxyphenyl group: Attached to C3, the methoxy groups contribute to electron-donating effects, modulating the compound’s electronic profile and solubility .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Halogenation Patterns

• Bromine vs. Fluorine : Bromine increases molecular weight and van der Waals interactions, while fluorine enhances bioavailability and CNS penetration. The target compound’s 5-Br-2-F substitution balances these effects .

Methoxy vs. Hydroxy Groups

• Compounds with 3,4-dimethoxyphenyl groups (e.g., target and ) exhibit higher lipophilicity compared to hydroxy-substituted analogs (e.g., ), which may favor blood-brain barrier penetration .

Biological Activity

The compound 11-(5-bromo-2-fluorophenyl)-3-(3,4-dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, effects in various biological systems, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• IUPAC Name: 11-(5-bromo-2-fluorophenyl)-3-(3,4-dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• Molecular Formula: C22H22BrF N2O3
• Molecular Weight: 453.33 g/mol

The biological activity of this compound is believed to stem from its ability to interact with various molecular targets. The presence of halogen atoms (bromine and fluorine) and methoxy groups enhances its binding affinity to specific receptors and enzymes. Potential mechanisms include:

• Enzyme Inhibition: The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation: It could act as an agonist or antagonist at certain receptor sites influencing neurotransmission or hormonal responses.

Antimicrobial Activity

Preliminary studies indicate that the compound exhibits significant antimicrobial properties. In vitro tests have shown that it can inhibit the growth of several bacterial strains. For example:

Bacterial Strain	Inhibition Zone (mm)	Concentration Tested (µg/mL)
Staphylococcus aureus	15	50
Escherichia coli	12	50
Pseudomonas aeruginosa	20	100

These results suggest a promising application in treating infections caused by resistant bacterial strains.

Anticancer Activity

Research has also explored the compound's potential as an anticancer agent. A study conducted on human cancer cell lines demonstrated that the compound induced apoptosis in a dose-dependent manner:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast cancer)	25	Caspase activation
HeLa (cervical cancer)	30	DNA fragmentation

These findings indicate that the compound may serve as a lead structure for developing new anticancer therapies.

Case Study 1: Antimicrobial Screening

A recent study screened a library of compounds including our target molecule against various pathogens. The results highlighted its effectiveness against multidrug-resistant strains of bacteria. The study emphasized the need for further investigation into its mechanism of action and potential for drug development.

Case Study 2: Cancer Cell Apoptosis Induction

In another study focused on cancer therapeutics, the compound was tested alongside established chemotherapeutic agents. It showed synergistic effects when combined with doxorubicin in MCF-7 cells. The combination therapy resulted in enhanced cell death compared to single-agent treatments.